Cas no 25681-48-5 (Thiocyanic acid, nonyl ester)

Thiocyanic acid, nonyl ester structure
Thiocyanic acid, nonyl ester structure
Product Name:Thiocyanic acid, nonyl ester
CAS No:25681-48-5
MF:C10H19NS
MW:185.329561471939
CID:1427057
PubChem ID:15103094
Update Time:2025-04-20

Thiocyanic acid, nonyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, nonyl ester
    • 25681-48-5
    • 1-nonyl thiocyanate
    • SCHEMBL4958752
    • Inchi: 1S/C10H19NS/c1-2-3-4-5-6-7-8-9-12-10-11/h2-9H2,1H3
    • InChI Key: OLKYACJKIWRGPG-UHFFFAOYSA-N
    • SMILES: S(C#N)CCCCCCCCC

Computed Properties

  • Exact Mass: 185.12397
  • Monoisotopic Mass: 185.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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